6-(4-(6,7-dihydro-5H-cyclopenta[c]pyridazin-3-yl)piperazine-1-carbonyl)-5-methoxy-2-phenylpyridazin-3(2H)-one

• IUPAC Name: 6-[4-(6,7-dihydro-5H-cyclopenta[c]pyridazin-3-yl)piperazine-1-carbonyl]-5-methoxy-2-phenylpyridazin-3-one
• InChI: InChI=1S/C23H24N6O3/c1-32-19-15-21(30)29(17-7-3-2-4-8-17)26-22(19)23(31)28-12-10-27(11-13-28)20-14-16-6-5-9-18(16)24-25-20/h2-4,7-8,14-15H,5-6,9-13H2,1H3
• InChI Key: GJKJNIKAPTYGCG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=O)N(N=C1C(=O)N2CCN(CC2)C3=NN=C4CCCC4=C3)C5=CC=CC=C5
• Molecular Formula: C23H24N6O3
• Molecular Weight: 432.5 g/mol

Description

The compound is a pyridazinone derivative. Pyridazinones are a class of organic compounds containing a pyridazine ring, which is a six-membered aromatic ring with two nitrogen atoms. They are known for their wide range of biological activities.

Scientific Research Applications

Synthesis and Structural Analysis

Research has been conducted on the synthesis and structural analysis of pyridazinone derivatives, which include compounds structurally related to the specified chemical. These studies contribute to the understanding of their chemical properties and potential as scaffolds for developing new therapeutic agents. For example, the work by Sallam et al. (2021) presents the synthesis, structure analysis, and theoretical calculations of pyridazinone analogs, emphasizing their importance in medicinal chemistry due to their significant pharmaceutical properties (Sallam et al., 2021).

Pharmacological Potentials

The scientific interest in pyridazinone derivatives also extends to their pharmacological applications, including their roles as antibacterial and receptor antagonists. For instance, Al-Kamali et al. (2014) investigated the antibacterial activities of novel thieno[2,3-c]pyridazines, highlighting the therapeutic potential of these compounds in treating bacterial infections (Al-Kamali et al., 2014). Another study by Barlocco et al. (1999) explored the development of novel adrenoceptor antagonists with a tricyclic pyrrolodipyridazine skeleton, demonstrating the versatility of pyridazinone-based structures in creating selective and potent pharmaceutical agents (Barlocco et al., 1999).

Drug Discovery Applications

Furthermore, the compound's relevance is seen in drug discovery, where its structural features are leveraged to design novel therapeutic agents. Bradbury et al. (2013) discussed the discovery of AZD3514, an androgen receptor downregulator for treating advanced prostate cancer, showcasing the compound's contribution to addressing significant medical challenges (Bradbury et al., 2013).